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Compound of Interest

Compound Name: 2,2-Dihydroperoxybutane

Cat. No.: B15345741 Get Quote

Abstract
2,2-Dihydroperoxybutane, a geminal dihydroperoxide, is a critical precursor in the synthesis

of various methyl ethyl ketone peroxides. These peroxides are widely utilized as initiators in

polymerization processes. Despite its industrial relevance, detailed experimental data on the

physical and chemical properties of isolated 2,2-dihydroperoxybutane are not extensively

documented in readily available literature. This guide provides a comprehensive overview of its

known characteristics, drawing from computational data and studies on related compounds. It

is intended for researchers, scientists, and professionals in drug development and chemical

manufacturing who require a deeper understanding of this highly reactive compound.

Chemical Identity and Structure
IUPAC Name: 2,2-dihydroperoxybutane Synonyms: Butane-2,2-diyl dihydroperoxide, sec-

Butylidene hydroperoxide CAS Number: 2625-67-4[1] Molecular Formula: C₄H₁₀O₄[1]

Molecular Weight: 122.12 g/mol [1]

The structure of 2,2-dihydroperoxybutane features two hydroperoxy (-OOH) groups attached

to the same carbon atom (C2) of a butane chain. This "geminal" arrangement is responsible for

the compound's inherent instability and high reactivity.
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Detailed experimental data for the physical properties of pure 2,2-dihydroperoxybutane are

scarce in the literature. The following table summarizes computed properties available from

public databases and provides context based on related compounds.

Property Value/Information Source

Molecular Weight 122.12 g/mol PubChem[1]

XLogP3-AA (logP) 0.8 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Topological Polar Surface Area 58.9 Å² PubChem[1]

Melting Point Not available.

Boiling Point

Not available. Prone to

decomposition at elevated

temperatures.

Density Not available.

Solubility
Not available. Likely soluble in

organic solvents.

Chemical Properties and Reactivity
2,2-Dihydroperoxybutane is a highly reactive organic peroxide. Its chemical behavior is

dominated by the weak oxygen-oxygen bonds in the hydroperoxy groups.

Thermal Stability and Decomposition: Organic peroxides are thermally unstable and can

undergo self-accelerating decomposition. While specific studies on the thermal decomposition

of 2,2-dihydroperoxybutane are not readily available, it is known to be a precursor from which

other, more complex and shock-sensitive peroxides can be formed[2][3][4]. The decomposition

of organic peroxides is an exothermic process that can lead to the generation of flammable and

explosive gases. All peroxides derived from the reaction of butanone and hydrogen peroxide,
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including 2,2-dihydroperoxybutane, are reported to be highly sensitive to shock and can

explode with considerable force[4].

Precursor to Other Peroxides: 2,2-Dihydroperoxybutane is a key intermediate in the synthesis

of a mixture of peroxides collectively known as methyl ethyl ketone peroxide (MEKP)[5]. The

reaction between butanone and hydrogen peroxide initially forms 2,2-dihydroperoxybutane,

which can then react further to form various linear and cyclic peroxide structures[4][5].

Stabilization: Due to their instability, organic peroxides are often stabilized by dissolving them in

plasticizers. A quantum chemical study has investigated the interactions between 2,2-
dihydroperoxybutane and dimethyl phthalate, a common plasticizer. This study suggests that

the formation of a supramolecular system with an interaction energy of about -15 kcal/mol

contributes to the stabilization of the peroxide[6].

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and isolation of pure 2,2-
dihydroperoxybutane are not readily found. The synthesis generally involves the acid-

catalyzed reaction of 2-butanone with hydrogen peroxide. However, this reaction typically

yields a mixture of different peroxides[4][5]. The separation and purification of 2,2-
dihydroperoxybutane from this mixture are challenging due to its instability.

General Synthetic Approach (Illustrative, not a detailed protocol): The synthesis of methyl ethyl

ketone peroxides, including 2,2-dihydroperoxybutane as the initial product, involves the

careful addition of 2-butanone to a cooled, acidic solution of hydrogen peroxide. The reaction is

highly exothermic and requires strict temperature control to prevent runaway decomposition.

The resulting product is a mixture of various peroxides.

Logical Relationships and Workflows
The following diagrams illustrate the logical relationships in the synthesis and stabilization of

2,2-dihydroperoxybutane.
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Caption: Synthesis pathway of 2,2-dihydroperoxybutane.
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Caption: Stabilization of 2,2-dihydroperoxybutane.

Safety and Handling
Organic peroxides, including 2,2-dihydroperoxybutane, are hazardous materials that require

special handling precautions.
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Explosion Hazard: They are sensitive to heat, shock, friction, and contamination. All

peroxides in the butanone-hydrogen peroxide reaction series are considered highly sensitive

to shock and can explode[4].

Fire Hazard: Organic peroxides are flammable and can ignite combustible materials upon

contact.

Health Hazards: They can be corrosive to the skin and eyes and may be harmful if

swallowed or inhaled.

Recommended Handling Practices:

Work in a well-ventilated area, preferably in a fume hood.

Use personal protective equipment (PPE), including safety goggles, face shield, and

chemical-resistant gloves.

Avoid contact with incompatible materials such as acids, bases, metals, and reducing

agents.

Store in a cool, dry, well-ventilated area away from heat sources and direct sunlight.

Keep in original, tightly closed containers.

Prevent any contamination, as this can lead to violent decomposition.

Conclusion
2,2-Dihydroperoxybutane is a fundamentally important, yet hazardous, chemical

intermediate. While a complete experimental dataset of its physical properties is not readily

available, its identity, computed properties, and role as a precursor in industrial peroxide

synthesis are established. Its high reactivity and explosive potential necessitate stringent safety

protocols during handling and storage. Further research into the isolation and detailed

characterization of pure 2,2-dihydroperoxybutane would be valuable for a more complete

understanding of its properties and for enhancing safety in its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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